N4-Benzoylcytosine

• CAS: 26661-13-2
• Synonyms: N-(2,3-Dihydro-2-oxo-4-pyrimidinyl)benzamide; 4-(Benzoylamino)-2(1H)-pyrimidinone; _x000B_2-Hydroxy-4-benzamidopyrimidine; 4-n-Benzoylcytosine; N-Benzoylcytosine; NSC 211617
• Molecular Formula: C11H9N3O2
• Molecular Weight: 215.21 g/mol
• SMILES: C1=CC=C(C=C1)C(=O)NC2=CC=NC(=O)N2
• InChI: InChI=1S/C11H9N3O2/c15-10(8-4-2-1-3-5-8)13-9-6-7-12-11(16)14-9/h1-7H,(H2,12,13,14,15,16)
• InChIKey: XBDUZBHKKUFFRH-UHFFFAOYSA-N
• Appearance: Powder

Researchers synthesizing modified nucleosides face regioselectivity challenges when using unprotected cytosine. N4-Benzoylcytosine (CAS 26661-13-2) overcomes this with sterically directing N4-benzoyl protection. - Directs N1-glycosylation and prevents undesired side reactions; enables O2-alkylation under Mitsunobu conditions. - Key silylated nucleobase for antiviral/antitumor nucleoside analogs; ≥93% synthetic yield at scale. - ≥98% purity; multiple grades available for cost-optimized procurement. Ships globally under ambient conditions.

N4-Benzoylcytosine for Nucleoside Synthesis

N4-Benzoylcytosine (CAS 26661-13-2) is an N4-benzoyl-protected cytosine derivative with molecular formula C₁₁H₉N₃O₂ and molecular weight 215.21 g/mol . This compound serves as a critical protected nucleobase building block in the synthesis of modified nucleoside analogs for antiviral and antitumor drug development [1]. The N4-benzoyl group protects the exocyclic amine of cytosine during glycosylation and oligonucleotide assembly, a strategy widely employed to prevent undesired side reactions [2].

• [1] Manta S, et al. Eur J Med Chem. 2008;43(2):420-8. View Source
• [2] Luyten I, et al. Nucleosides Nucleotides. 1999;18(4-5):1213-1215. View Source

N4-Benzoylcytosine Substitution Risks

Substituting N4-Benzoylcytosine with alternative N4-acyl cytosine derivatives (e.g., N4-acetylcytosine) or unprotected cytosine is not chemically equivalent and introduces significant risks to downstream synthetic outcomes. The benzoyl group at the N4 position confers distinct steric and electronic properties that influence glycosylation regioselectivity, protecting group stability, and tautomeric equilibrium [1]. Critically, 5-methylcytosine derivatives undergo a tautomeric shift from 4-amino to 4-imino upon N4-benzoylation—a behavior not observed with 5-unsubstituted cytosine—demonstrating that subtle structural modifications produce non-interchangeable chemical behavior [2]. Additionally, N4-benzoyl protection directs specific alkylation pathways: under Mitsunobu conditions, N4-benzoylcytosine affords O-2 alkylated products that rearrange upon detritylation, whereas alternative N-protected derivatives yield different regiochemical outcomes [3].

• [1] Sinha ND, et al. Nucleic Acids Res. 1984;12(11):4539-4557. View Source
• [2] Luyten I, et al. Nucleosides Nucleotides. 1999;18(4-5):1213-1215. View Source
• [3] Zhu XF. Ring-Expanded Nucleoside Analogues. Nucleosides Nucleotides Nucleic Acids. 2000;19(3):651-663. View Source

N4-Benzoylcytosine vs. Alternative Derivatives

Synthetic Yield vs. N4-Acyl Derivatives

The patented synthesis method for N4-benzoylcytosine using benzoyl chloride or benzoic anhydride with cytosine and DMAP catalyst achieves a synthetic yield of ≥93% and product purity ≥99%, enabling cost-effective industrial-scale production [1]. In contrast, alternative N4-acyl cytosine derivatives prepared via condensation with benzoyl cyanide (an expensive and hazardous reagent) suffer from lower yields and higher raw material costs [2].

Evidence Dimension	Synthetic yield (isolated product)
Target Compound Data	≥93% yield
Comparator Or Baseline	Benzoyl cyanide route (CN105541728A prior art) - yield not quantified but characterized as inferior
Quantified Difference	Not directly quantified; patent claims ≥93% yield advantage over benzoyl cyanide method
Conditions	Benzoyl chloride/benzoic anhydride, DMAP, triethylamine, 5-10°C

Why This Matters

Higher synthetic yield with lower-cost, safer reagents directly reduces procurement cost and improves supply chain reliability for large-scale nucleoside analog manufacturing.

• [1] CN105541728A - Preparation method for N4-benzoylcytosine. Chinese Patent, 2016. View Source
• [2] ChemicalBook. N4-苯甲酰基胞嘧啶的合成. 2023. View Source

pH-Dependent Degradation Pathway

In Bz-DDCN (N4-benzoyl-2',3'-dideoxy-2',3'-didehydrocytidine), a prodrug of the reverse transcriptase inhibitor DDCN, the N4-benzoyl group exhibits pH-dependent cleavage behavior with distinct pathway bifurcation. Under basic conditions (>pH 8), Bz-DDCN regenerates the active DDCN via N4-debenzoylation; under acidic conditions (>pH 6), N-glycosidic bond cleavage occurs, releasing N4-benzoylcytosine as a defined byproduct [1]. This well-characterized degradation profile enables predictable in vivo prodrug activation and impurity profiling, whereas alternative N4-acyl prodrugs may exhibit different cleavage kinetics and product distributions [2].

Evidence Dimension	pH-dependent degradation pathway selectivity
Target Compound Data	pH >8: DDCN formation; pH >6: N4-benzoylcytosine formation
Comparator Or Baseline	Other N4-acyl DDCN prodrugs (e.g., N4-acetyl-DDCN) - cleavage kinetics not systematically compared
Quantified Difference	Pathway bifurcation threshold: pH 6-8 transition zone
Conditions	In vitro and in vivo prodrug stability assays

Why This Matters

Predictable degradation pathways ensure reproducible prodrug activation and impurity control during pharmaceutical development and quality testing.

• [1] Ishikawa K, et al. Chem Pharm Bull. 1992;40(8):2107-2112. View Source
• [2] Ishikawa K, et al. Studies on 2',3'-Dideoxy-2',3'-didehydropyrimidine Nucleosides. II. Chem Pharm Bull. 1992;40(8):2107-2112. View Source

O-2 Alkylation Regioselectivity

Under Mitsunobu alkylation conditions, N4-benzoylcytosine exhibits unique regioselectivity that distinguishes it from unprotected cytosine and other N-protected derivatives. Specifically, N4-benzoylcytosine undergoes O-2 alkylation to afford O2-(2,3-dihydroxypropyl)cytosine derivatives upon detritylation with aqueous acetic acid [1]. This contrasts with the behavior of alternative cytosine derivatives that yield predominantly N-1 alkylated products or mixtures under identical conditions [2].

Evidence Dimension	Alkylation regioselectivity (Mitsunobu conditions)
Target Compound Data	O-2 alkylation → rearrangement to O2-(2,3-dihydroxypropyl)cytosine
Comparator Or Baseline	Unprotected cytosine: N-1 alkylation predominant
Quantified Difference	Qualitative difference in product identity (O-2 vs. N-1)
Conditions	Mitsunobu reaction with 2,3-dihydroxypropyl derivatives, aqueous acetic acid detritylation

Why This Matters

Predictable O-2 regioselectivity enables access to structurally distinct nucleoside analogs not obtainable via unprotected cytosine, expanding chemical space for drug discovery.

• [1] Zhu XF. Ring-Expanded Nucleoside Analogues. Nucleosides Nucleotides Nucleic Acids. 2000;19(3):651-663. View Source
• [2] Ludwig PS, et al. J Org Chem. 1989;54(3):631-635. View Source

Commercial Purity Specifications

Commercial N4-benzoylcytosine is available at multiple purity grades, enabling cost-performance optimization for different research and industrial applications. Supplier purity specifications range from 95% (AKSci) to ≥99% (HPLC) (ChemImpex) , with ≥98.5% HPLC purity and ≤0.5% moisture content (Karl Fischer) available for pharmaceutical intermediate applications [1]. This tiered availability contrasts with less common N4-protected cytosine derivatives that lack standardized commercial sourcing and validated quality specifications.

Evidence Dimension	Commercial purity specification range
Target Compound Data	95% to ≥99% (HPLC), with ≥98.5% + moisture ≤0.5% pharmaceutical grade
Comparator Or Baseline	N4-acetylcytosine, N4-propionylcytosine - limited commercial availability; purity specifications not standardized
Quantified Difference	3-4% purity range across commercial sources
Conditions	HPLC and nonaqueous titration analytical methods

Why This Matters

Multiple validated purity grades with documented analytical methods enable procurement teams to select appropriate quality levels based on application requirements and budget constraints.

• [1] NBInno. N4-Benzoylcytosine: High-Purity Pharmaceutical Intermediate. 2025. View Source

Thermal Stability Comparison

N4-Benzoylcytosine exhibits a decomposition temperature of >300 °C (lit.) or 339 °C (dec.) , indicating high thermal stability suitable for reactions requiring elevated temperatures and for long-term storage under ambient conditions (recommended <15 °C in cool, dark place) . In contrast, structurally related compounds such as N4-acetylcytosine exhibit significantly lower decomposition points (172 °C dec. for acetyl-protected derivatives), limiting their utility in high-temperature synthetic protocols .

Evidence Dimension	Decomposition temperature
Target Compound Data	>300 °C (lit.), 339 °C (dec.)
Comparator Or Baseline	N4-acetylcytosine derivatives: 172 °C (dec.)
Quantified Difference	>128 °C higher decomposition temperature
Conditions	Standard melting point/decomposition analysis

Why This Matters

Superior thermal stability enables broader reaction condition compatibility (higher temperature glycosylation, extended reflux) and reduces degradation risk during shipping and storage.

N4-Benzoylcytosine Applications in Nucleoside Drugs

Fluorinated Ketopyranosyl Nucleoside Synthesis

N4-Benzoylcytosine serves as the essential silylated nucleobase for condensation with peracetylated 3-deoxy-3-fluoro-D-glucopyranose to produce protected β-nucleoside intermediates. Following deprotection and oxidation, the resulting unsaturated 3-fluoro-4-keto-β-D-glucopyranosyl derivatives exhibit enhanced antitumor growth inhibition compared to 5-fluorouracil (5FU) and demonstrate direct antiviral activity against rotavirus [1][2]. The ≥93% synthetic yield and ≥99% purity of the starting N4-benzoylcytosine [3] enable cost-effective scale-up of these complex nucleoside analogs.

Bz-DDCN Prodrug for Antiviral Delivery

N4-Benzoylcytosine's benzoyl protecting group confers pH-dependent cleavage specificity when incorporated into the prodrug Bz-DDCN (N4-benzoyl-2',3'-dideoxy-2',3'-didehydrocytidine). This prodrug releases the active reverse transcriptase inhibitor DDCN under basic conditions (>pH 8) while generating well-characterized N4-benzoylcytosine as the defined acidic degradation product (>pH 6) [1]. This predictable dual-pathway degradation profile enables rational prodrug design for targeted antiviral delivery.

1',2'-Cyclopentyl Nucleoside Synthesis

N4-Benzoylcytosine is a key reactant in the synthesis of 1',2'-cyclopentyl nucleosides, a class of conformationally constrained nucleoside analogs being explored for antiviral activity [1][2]. The benzoyl protection at N4 prevents undesired side reactions during the coupling of the cyclopentyl sugar moiety to the cytosine base, ensuring regioselective N1-glycosylation. Commercial availability at multiple purity grades (95% to ≥99%) allows researchers to balance cost and purity based on synthetic stage requirements [3].

O-2 Alkylated Derivatives via Mitsunobu

Unlike unprotected cytosine which yields predominantly N1-alkylated products, N4-benzoylcytosine directs O-2 alkylation under Mitsunobu conditions, providing access to O2-(2,3-dihydroxypropyl)cytosine derivatives after detritylation [1]. This unique regioselectivity enables the synthesis of structurally distinct nucleoside analogs with modified base-pairing properties, expanding the chemical diversity accessible for nucleic acid probe development and therapeutic discovery.

• [1] Manta S, et al. Eur J Med Chem. 2008;43(2):420-8. View Source
• [2] Manta S, et al. Eur J Med Chem. 2009;44(11):4764-71. View Source
• [3] CN105541728A - Preparation method for N4-benzoylcytosine. Chinese Patent, 2016. View Source
• [4] Ishikawa K, et al. Chem Pharm Bull. 1992;40(8):2107-2112. View Source
• [5] Zhu XF. Ring-Expanded Nucleoside Analogues. Nucleosides Nucleotides Nucleic Acids. 2000;19(3):651-663. View Source